Cas no 1622840-25-8 (2,4-dichloro-5-(propan-2-yl)pyridine)

• Product Name: 2,4-dichloro-5-(propan-2-yl)pyridine
• CAS No: 1622840-25-8
• MF: C₈H₉Cl₂N
• MW: 190.069760084152
• CID: 4609537
• PubChem ID: 123949749
• Update Time: 2025-06-08

2,4-dichloro-5-(propan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-5-propan-2-ylpyridine
• 2,4-Dichloro-5-(iso-propyl)pyridine
• 2,4-dichloro-5-(propan-2-yl)pyridine

• Inchi： 1S/C8H9Cl2N/c1-5(2)6-4-11-8(10)3-7(6)9/h3-5H,1-2H3
• InChI Key： IHTRMUMBLQKTGV-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(C(C)C)C(Cl)=C1

Additional information on 2,4-dichloro-5-(propan-2-yl)pyridine

Recent Advances in the Application of 2,4-Dichloro-5-(propan-2-yl)pyridine (CAS: 1622840-25-8) in Chemical Biology and Pharmaceutical Research

The compound 2,4-dichloro-5-(propan-2-yl)pyridine (CAS: 1622840-25-8) has recently emerged as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel pharmaceuticals and agrochemicals. This heterocyclic scaffold has attracted significant attention due to its structural versatility and potential for derivatization, making it a valuable building block in medicinal chemistry. Recent studies have focused on exploring its reactivity patterns and optimizing synthetic routes to enhance yield and purity, which are critical for large-scale pharmaceutical production.

In the context of drug discovery, researchers have utilized 2,4-dichloro-5-(propan-2-yl)pyridine as a precursor for the development of kinase inhibitors, with particular emphasis on its role in modulating protein-protein interactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of selective JAK2 inhibitors, showing promising results in preclinical models of myeloproliferative disorders. The electron-withdrawing properties of the chlorine substituents, combined with the steric effects of the isopropyl group, contribute to the compound's unique reactivity profile that enables selective functionalization at specific positions.

From a synthetic chemistry perspective, recent advancements have focused on developing more sustainable and efficient methods for producing 2,4-dichloro-5-(propan-2-yl)pyridine. A 2024 publication in Organic Process Research & Development highlighted a novel continuous flow process that reduces solvent waste by 40% compared to traditional batch methods while maintaining high purity (>99.5%). This innovation addresses growing concerns about the environmental impact of pharmaceutical manufacturing while meeting the increasing demand for this valuable intermediate.

The compound's application has extended beyond small molecule therapeutics into the realm of chemical biology tools. Recent work published in ACS Chemical Biology (2024) demonstrated its utility in creating photoaffinity probes for studying protein-ligand interactions. The chlorine atoms serve as ideal sites for further modification with photoreactive groups, enabling researchers to map binding sites and study target engagement in complex biological systems. This application represents a significant advancement in target identification and validation strategies for drug discovery programs.

Quality control and analytical method development for 2,4-dichloro-5-(propan-2-yl)pyridine have also seen notable progress. A recent analytical study (Journal of Pharmaceutical and Biomedical Analysis, 2024) established robust HPLC-MS methods for detecting and quantifying potential impurities at levels below 0.1%, addressing regulatory requirements for pharmaceutical intermediates. These methodological improvements ensure the compound meets the stringent quality standards required for GMP production of active pharmaceutical ingredients.

Looking forward, the scientific community anticipates expanded applications of 2,4-dichloro-5-(propan-2-yl)pyridine in emerging areas such as PROTAC (proteolysis targeting chimera) development and covalent inhibitor design. Preliminary results presented at the 2024 American Chemical Society National Meeting suggest its potential in creating bifunctional molecules that can simultaneously engage target proteins and E3 ubiquitin ligases. As research continues to uncover new applications for this versatile building block, its importance in chemical biology and pharmaceutical research is expected to grow significantly in the coming years.